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Efficacy of Alpha-Casozepine Across Species

Species Experimental Model | Context Key Efficacy Findings Reported Dosage
Cat Open-Field Test (response to Reduced anxiety: Prevented Supplemented diet
unfamiliar location) [1] [2]: significant increase in inactivity (Royal Canin Feline
Reduced anxiety-related inactivity ~ seen in control group [1] [2]. Calm) [1] [2].
duration and frequency vs.
control diet.
Human Interaction Test [1] [2]: No significant effect on fear
No significant difference in of unfamiliar people [1] [2].
approach behavior vs. control
diet.
Dog Anxiety Disorders (vs. Equivalent efficacy to Not specified in

Selegiline) [3]: 56-day trial;
improved owner-assessed

emotional disorder (EDED)
scores.

Car Travel Stress [4]: Single
dose combined with CBD and L-

selegiline (a reference
anxiolytic) in reducing anxiety
disorders [3].

Mild stress-reducing effect:
Significantly smaller increase in

available excerpt [3].

2 mg/kg BW CBD
combined with blend
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Species Experimental Model | Context Key Efficacy Findings Reported Dosage
Tryptophan. cortisol vs. placebo [4]. [4].

Horse Transition to Domestic Improved performance: 1000 mg orally once
Management [5]: 2-week Treated ponies showed better daily (for ponies
introduction to stabling, handling,  ranks for calmness, 160-205 kg) [5].

and training for semi-feral ponies.  compliance, and skill progress
vs. controls [5].

Detailed Experimental Protocols

The following outlines the methodologies used in the key studies cited above.

e Cat Study (Open-Field & Human Interaction Tests) [1] [2]

o Subjects: 24 cats pre-classified as fearful or mildly fearful.
o Design: Parallel group study. After a baseline period, cats were divided into a group fed a test
diet (supplemented with alpha-casozepine and L-tryptophan) and a control group.
o Protocols: Behavioral tests were conducted at baseline, 2 weeks, and 4 weeks.
= Open-Field Test (OFT): Cat was placed alone in an unfamiliar, empty room for 10
minutes. Measures: Duration and frequency of inactivity (anxiety-related behavior).
= Human Interaction Test (HIT): An unfamiliar person was present in the test room.
Measures: The cat's approach behavior toward the person.

e Dog Study (Car Travel Stress) [4]

o Subjects: 54 dogs.

o Design: Blinded, cross-over study. Each dog received several treatments (including a placebo
and a blend containing alpha-casozepine) in a randomized order.

o Protocol: A single dose of the treatment was administered two hours before a 10-minute car
travel event.

o Measures: Serum cortisol levels were measured before and after the stressor. Behavior, heart
rate, and heart rate variability were also monitored during the test.

e Horse Study (Training & Acclimation) [5]

o Subjects: Six semi-feral ponies.
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o Design: Matched pairs, blind study. Ponies received either alpha-casozepine or a control

supplement.
o Protocol: Treatment began 5 days before and continued during a 2-week intensive training

period introducing stabling, haltering, leading, and other domestic skills.

o Measures: Video recordings of handling sessions were blindly analyzed for quantitative
measures like latency to complete tasks, avoidance responses, and overall rankings for
calmness and compliance.

Mechanism of Action

The anxiolytic properties of alpha-casozepine are linked to the gamma-aminobutyric acid (GABA)

pathway, which is the primary inhibitory system in the central nervous system [6] [7].

The diagram below illustrates the proposed mechanism of alpha-casoezepine and its functional outcomes.
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This mechanism is functionally distinct from classic benzodiazepines. While both act on the GABA-A
receptor, alpha-casozepine has a much lower affinity and appears to be most effective in stressed

conditions without causing the sedative side effects or dependence associated with benzodiazepines [7].

Key Insights for Researchers

¢ Context-Dependent Efficacy: The animal model data indicates that alpha-casozepine is more
effective for generalized anxiety and stress from novel situations (e.g., open fields, new
environments, travel) than for specific, deeply rooted fears (e.g., fear of strangers) [1] [2] [5].

e Synergistic Potential: Research shows its use in combination with other active ingredients like L-
Tryptophan (a serotonin precursor) and CBD, with some evidence suggesting these blends can
produce a mild, synergistic stress-reducing effect [1] [4].

o Safety Profile: A noted advantage in the literature is its favorable safety profile, with studies reporting
an absence of side effects like incoordination or disinhibition of aggression that are common with
benzodiazepines [2] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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